![molecular formula C20H21NO2S2 B6477464 N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide CAS No. 2640818-02-4](/img/structure/B6477464.png)
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide
Description
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide, also known as BTPMA, is a small molecule that has been studied extensively due to its potential applications in various scientific research fields. BTPMA is a derivative of the bithiophene family of molecules and has been used as a model compound in biochemical and physiological studies. It has been extensively studied for its potential applications in drug delivery, gene delivery, and as a tool for studying the mechanism of action of drug targets.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide, focusing on six unique applications:
Organic Solar Cells
N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide is used as a π-conjugated bridge in donor-π-acceptor molecules for dye-sensitized solar cells. These molecules enhance the photophysical properties, such as absorption and emission, which are crucial for efficient light harvesting and conversion in solar cells . The compound’s ability to maintain these properties when doped in host matrices makes it a valuable component in the development of high-performance organic solar cells.
Optoelectronic Devices
The compound’s structure, featuring 2,2’-bithiophene, contributes to its excellent optoelectronic properties. These properties are essential for applications in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The π-conjugated system facilitates efficient charge transport and light emission, making it suitable for use in advanced optoelectronic devices .
Chemical Sensors
N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide can be utilized in the development of chemical sensors. Its unique electronic properties allow it to interact with various analytes, leading to changes in its optical or electrical signals. These changes can be detected and measured, making the compound useful for sensing applications in environmental monitoring and medical diagnostics .
Pharmaceutical Research
The compound’s structural features make it a potential candidate for pharmaceutical research. Its ability to form stable urea linkages under various conditions can be exploited in drug design and development. This stability is advantageous for creating drug molecules that require protection and deprotection of amino groups during synthesis .
Polymer Blends for Organic Electronics
In ternary polymer blends, N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide can be used to improve the mixing thermodynamics and electronic compatibility of the blend components. This enhancement is crucial for realizing high-efficiency organic electronic devices, such as organic photovoltaics and organic light-emitting diodes .
Material Science Research
The compound’s unique structure and properties make it a subject of interest in material science research. Studies on its opto-electronic properties and interactions with other materials can lead to the development of new materials with tailored properties for specific applications, such as flexible electronics and advanced coatings .
properties
IUPAC Name |
3-(4-methoxyphenyl)-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO2S2/c1-23-16-7-4-15(5-8-16)6-11-20(22)21-13-12-17-9-10-19(25-17)18-3-2-14-24-18/h2-5,7-10,14H,6,11-13H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHBROSJYUNWJGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCCC2=CC=C(S2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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